Cas no 2229162-09-6 (1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine
• CAS No: 2229162-09-6
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 5829804
• PubChem ID: 165654483
• Update Time: 2025-07-23

1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine
• EN300-1928540
• 2229162-09-6

• Inchi： 1S/C7H9F2N3/c8-7(9)6(10)3-5-4-11-1-2-12-5/h1-2,4,6-7H,3,10H2
• InChI Key： MAGUQPJRUNTESR-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC=CN=1)N)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine

Professional Introduction to 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine (CAS No: 2229162-09-6)

1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229162-09-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both fluorine and pyrazine moieties, which are known for their ability to enhance the bioavailability and metabolic stability of pharmaceutical molecules.

The chemical structure of 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine consists of a propanamine backbone substituted with a difluoro group at the 1-position and a pyrazinyl group at the 3-position. This arrangement imparts specific electronic and steric properties that make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms can influence the pharmacokinetic behavior of drugs by affecting their lipophilicity, solubility, and metabolic pathways. Additionally, the pyrazine ring is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The incorporation of fluorine into drug molecules has been shown to improve their binding affinity to biological targets, reduce metabolic degradation, and enhance overall therapeutic efficacy. In particular, 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine has been explored as a key building block in the synthesis of various pharmacologically active compounds. Its unique structural features make it suitable for further derivatization to create novel molecules with enhanced pharmacological properties.

In the context of current research, this compound has been investigated for its potential role in the development of anti-inflammatory and anti-cancer agents. The pyrazine moiety is known to exhibit significant biological activity, particularly in modulating inflammatory pathways and inhibiting the growth of cancer cells. Studies have demonstrated that derivatives of pyrazine-based compounds can interact with specific enzymes and receptors involved in these pathways, leading to therapeutic effects. The fluorinated version of this compound is expected to exhibit improved stability and bioavailability, making it a promising candidate for further clinical investigation.

The synthesis of 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing complex molecular frameworks efficiently. The use of these methodologies not only enhances the synthetic route but also allows for the introduction of additional functional groups, expanding the library of possible derivatives.

The pharmacological evaluation of 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine has revealed interesting properties that warrant further exploration. Preclinical studies have shown that this compound exhibits moderate activity against certain inflammatory markers and cancer cell lines. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data suggest that it may interfere with key signaling pathways involved in inflammation and cell proliferation. These findings underscore the potential of this compound as a lead molecule for developing new therapeutic strategies.

The industrial significance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative molecules for treating various diseases, compounds like 1,1-difluoro-3-(pyrazin-2-yl)propan-2-amine offer valuable starting points for drug discovery programs. The ability to modify its structure allows for the creation of a diverse range of derivatives with tailored pharmacological profiles. This flexibility is crucial for optimizing drug candidates for clinical use.

In conclusion, 1,1-difluoro-3-(pyrazin-2-yl)propan-2-am ine (CAS No: 2229162-09-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play a crucial role in the discovery and development of new therapeutic agents that address unmet medical needs.